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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview and detailed protocols for
utilizing multiple MCC-134 thermocouple measurement HATs with a Raspberry Pi for high-
channel-count temperature monitoring. This solution is particularly suited for applications in
laboratory research and pharmaceutical development, where precise and simultaneous
temperature logging from numerous sensors is critical for experimental integrity and data
reliability.

Introduction

The Measurement Computing Corporation (MCC) 134 is a 4-channel thermocouple
measurement HAT (Hardware Attached on Top) for the Raspberry Pi.[1][2] It offers 24-bit
resolution and supports a wide range of thermocouple types, making it a versatile tool for
scientific applications.[1][2] A key feature of the MCC DAQ HAT series is the ability to stack up
to eight HATs on a single Raspberry Pi, enabling a scalable solution for up to 32 simultaneous
temperature measurements.[1][2] This guide will walk through the hardware configuration,
software setup, and data acquisition protocols for a multi-HAT MCC-134 system.
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System Architecture and Specifications

A multi-channel temperature monitoring system built with stacked MCC-134 HATs consists of a
Raspberry Pi host, a stack of MCC-134 HATs, and the necessary thermocouples. The logical
architecture of this system is hierarchical, with the Raspberry Pi managing data acquisition
from each HAT in the stack.

Quantitative Data Summary

The following tables summarize the key specifications of the MCC-134 HAT and the multi-HAT
system.

Table 1: MCC-134 HAT Specifications

Feature Specification
Thermocouple Inputs 4 isolated channels
ADC Resolution 24-bit

J,K,R, S, T, N, E, and B (software selectable

Supported Thermocouple Types
per channel)

Update Interval 1 second (minimum)

Cold Junction Compensation 3 high-resolution sensors

Open Thermocouple Detection Supported on all channels

Power Consumption Powered by Raspberry Pi GPIO (3.3V and 5V)

Table 2: Stacked MCC-134 System Specifications
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Feature Specification

Maximum Number of Stacked HATs 8

Maximum Thermocouple Channels 32 (with 8 stacked MCC-134s)

Host Computer Raspberry Pi (Models with 40-pin GPIO header)
Programming Interfaces C, C++, Python

Software MCC DAQ HAT Library (Open-source)

Experimental Protocol: Multi-HAT Setup and Data
Acquisition

This section provides a detailed methodology for setting up a multi-channel temperature

monitoring system using stacked MCC-134 HATs.

Hardware Configuration

A critical step in configuring a stack of MCC-134 HATSs is assigning a unique address to each
board. This is achieved by configuring the address jumpers (A0, A1, A2) on each HAT. The
base HAT (closest to the Raspberry Pi) should have address 0 (no jumpers installed). Each
subsequent HAT must have a unique address from 1 to 7.

Table 3: MCC-134 Address Jumper Settings
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Board Address Jumper A2 Jumper Al Jumper A0

0 No Jumper No Jumper No Jumper

1 No Jumper No Jumper Jumper Installed
2 No Jumper Jumper Installed No Jumper

3 No Jumper Jumper Installed Jumper Installed
4 Jumper Installed No Jumper No Jumper

5 Jumper Installed No Jumper Jumper Installed
6 Jumper Installed Jumper Installed No Jumper

7 Jumper Installed Jumper Installed Jumper Installed

Experimental Workflow for Hardware Setup:

Raspberry Pi Preparation HAT Configuration Sensor Connection
.| | Start Set Address 0 Set unique address (1-7) Physically stack HATs Connect thermocouples | | Final Ste| )
Power off Raspberry Pi L on first MCC-134 }7){ on subsequent HATs on Raspberry Pi to screw terminals (FEEr @ REey 71

Click to download full resolution via product page

Fig. 1: Hardware Setup Workflow

Software Installation and Configuration

With the hardware assembled, the next step is to install the necessary software on the
Raspberry Pi. This involves installing the MCC DAQ HAT library and its dependencies.

o Update Raspberry Pi OS:

o Detect Stacked HATs: After installation, it is crucial to run a command that reads the
EEPROMs of the stacked HATs and configures the system accordingly.
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To verify that all HATs are detected, you can list the available boards:

Data Acquisition Scripts

The daghats library provides a straightforward interface for reading data from the MCC-134
HATs in both Python and C++. The following examples demonstrate how to read temperature
data from all channels of all detected MCC-134 HATSs.

Logical Flow for Data Acquisition:
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Fig. 2: Data Acquisition Logical Flow

Python Example: read_all_temperatures.py

C++ Example: read_all_temperatures.cpp

All HATSs processed

End Application
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Best Practices for Accurate Measurements

To ensure the highest quality of data, consider the following best practices:

e Minimize Thermal Gradients: Place the MCC-134 HATs in an environment with stable
temperature and minimal air currents to reduce errors in cold junction compensation.

e Reduce Raspberry Pi CPU Load: High CPU usage can increase the temperature of the
Raspberry Pi, potentially affecting the accuracy of the cold junction compensation on the
nearest HAT. If possible, offload intensive computations to another machine.

o HAT Stacking Order: For optimal accuracy, it is recommended to place the MCC-134 HATs
furthest from the Raspberry Pi in a mixed-HAT stack. This minimizes the thermal influence of
the Raspberry Pi's processor.

» Proper Thermocouple Connection: Ensure a secure and correct polarity connection of the
thermocouple wires to the screw terminals. Loose connections can lead to intermittent
readings and errors.

o Use Shielded Thermocouples in Noisy Environments: In environments with significant
electromagnetic interference, using shielded thermocouples can help to reduce noise and
improve measurement stability.

Conclusion

Stacking multiple MCC-134 HATSs provides a robust and scalable solution for multi-channel
temperature monitoring in research and development settings. By following the detailed
hardware and software protocols outlined in this guide, researchers and scientists can reliably
acquire precise temperature data from a large number of sensors simultaneously. The open-
source nature of the MCC DAQ HAT library offers the flexibility to integrate this data acquisition
system into larger experimental control and data analysis workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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